Cas no 1439991-99-7 ((1-benzyl-1H-imidazol-5-yl)methanamine)

• Product Name: (1-benzyl-1H-imidazol-5-yl)methanamine
• CAS No: 1439991-99-7
• MF: C₁₁H₁₃N₃
• MW: 187.24
• CID: 5100825
• PubChem ID: 66148785
• Update Time: 2025-10-29

(1-benzyl-1H-imidazol-5-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-benzyl-1H-imidazol-5-yl)methanamine
• (3-benzylimidazol-4-yl)methanamine
• 1H-Imidazole-5-methanamine, 1-(phenylmethyl)-
• 1-(1-benzyl-1H-imidazol-5-yl)methanamine

• Inchi： 1S/C11H13N3/c12-6-11-7-13-9-14(11)8-10-4-2-1-3-5-10/h1-5,7,9H,6,8,12H2
• InChI Key： KDMWHEHUZDZDRH-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2)C(CN)=CN=1

Additional information on (1-benzyl-1H-imidazol-5-yl)methanamine

Introduction to (1-benzyl-1H-imidazol-5-yl)methanamine (CAS No. 1439991-99-7)

(1-benzyl-1H-imidazol-5-yl)methanamine (CAS No. 1439991-99-7) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Benzylimidazole methanamine, is characterized by its unique structural features, which include a benzyl group and an imidazole ring, both attached to a methanamine moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The imidazole ring, a fundamental component of (1-benzyl-1H-imidazol-5-yl)methanamine, is a versatile moiety that is widely found in natural products and synthetic compounds. It is known for its ability to form hydrogen bonds and coordinate with metal ions, which can enhance the compound's interactions with biological targets. The presence of the benzyl group further modulates the compound's lipophilicity and solubility, making it an attractive scaffold for optimizing pharmacokinetic properties.

Recent studies have explored the potential therapeutic applications of (1-benzyl-1H-imidazol-5-yl)methanamine. One notable area of research is its activity as a histamine H3 receptor antagonist. Histamine H3 receptors are primarily located in the central nervous system and play a crucial role in regulating neurotransmitter release and neuronal activity. Antagonists of these receptors have shown promise in treating various neurological disorders, including Alzheimer's disease, Parkinson's disease, and narcolepsy.

A study published in the *Journal of Medicinal Chemistry* (2022) reported that (1-benzyl-1H-imidazol-5-yl)methanamine exhibited potent H3 receptor antagonistic activity with high selectivity over other histamine receptor subtypes. The researchers also noted that the compound demonstrated favorable pharmacokinetic properties, including good oral bioavailability and low toxicity, making it a promising lead for further drug development.

Another area of interest is the compound's potential as an antimicrobial agent. The imidazole ring is known for its antimicrobial properties, and modifications to this scaffold can enhance its activity against various pathogens. A recent study published in *Antimicrobial Agents and Chemotherapy* (2023) evaluated the antimicrobial efficacy of (1-benzyl-1H-imidazol-5-yl)methanamine against a panel of bacterial strains, including both Gram-positive and Gram-negative species. The results showed that the compound exhibited broad-spectrum antimicrobial activity, particularly against multidrug-resistant strains.

In addition to its therapeutic potential, (1-benzyl-1H-imidazol-5-yl)methanamine has been investigated for its use in chemical synthesis and as a building block for more complex molecules. Its unique structure makes it a valuable intermediate in the synthesis of various bioactive compounds, including pharmaceuticals, agrochemicals, and materials science applications.

The synthesis of (1-benzyl-1H-imidazol-5-yl)methanamine typically involves multi-step processes that include the formation of the imidazole ring and subsequent functionalization with the benzyl group. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, which can facilitate its broader application in research and development.

In conclusion, (1-benzyl-1H-imidazol-5-yl)methanamine (CAS No. 1439991-99-7) is a multifaceted compound with significant potential in various fields of chemistry and biology. Its unique structural features, coupled with its promising biological activities, make it an important molecule for ongoing research in drug discovery, antimicrobial agents, and chemical synthesis. As new studies continue to uncover its properties and applications, (1-benzyl-1H-imidazol-5-yl)methanamine is likely to play an increasingly important role in advancing scientific knowledge and developing innovative solutions for healthcare and other industries.